Cas no 1851683-05-0 (2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol)

• Product name: 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol
• CAS No: 1851683-05-0
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 5962713
• PubChem ID: 130835478

2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol
• 1-(2-bromo-4,5-difluorophenyl)prop-2-en-1-ol
• 1851683-05-0
• EN300-1923394

• Inchi： 1S/C9H7BrF2O/c1-2-9(13)5-3-7(11)8(12)4-6(5)10/h2-4,9,13H,1H2
• InChI Key： GUSCDMKNBIKZRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C=C)O)F)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų